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Compound of Interest

Compound Name: 5-Undecanol

Cat. No.: B1582354 Get Quote

Extensive research into the applications of 5-undecanol in the flavor and fragrance industry

has revealed a consensus that this specific isomer is not utilized in these fields. Authoritative

industry resources explicitly recommend against its use for both flavor and fragrance purposes.

[1] Consequently, detailed application notes, experimental protocols, and quantitative sensory

data for 5-undecanol are not available.

This document summarizes the known chemical and physical properties of 5-undecanol and

provides a comparative overview with its isomer, 1-undecanol, which is widely used in the

industry. Additionally, a generalized experimental workflow for the sensory evaluation of a

potential new flavor or fragrance ingredient is presented to illustrate the research that would be

necessary to characterize 5-undecanol.

Physicochemical Properties of 5-Undecanol
While not used for its organoleptic properties, the basic physicochemical data for 5-undecanol
has been documented.
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Property Value

Molecular Formula C₁₁H₂₄O

Molecular Weight 172.31 g/mol

CAS Number 37493-70-2

Boiling Point 228-230 °C at 760 mmHg

Flash Point 94 °C (201 °F)

Solubility
Soluble in alcohol; Insoluble in water (49.73

mg/L @ 25 °C est.)

Appearance Colorless to almost colorless clear liquid

Comparative Analysis: 5-Undecanol vs. 1-Undecanol
The contrast between the lack of application for 5-undecanol and the widespread use of its

isomer, 1-undecanol, is stark. 1-Undecanol, also known as undecyl alcohol, is a well-

established ingredient in the flavor and fragrance industry.
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Feature 5-Undecanol 1-Undecanol

Odor Profile No data available.

Floral, waxy, citrus with fatty

notes.[2][3][4][5] Described as

having a fresh, clean, rose,

and soapy aroma.[4]

Flavor Profile No data available.
Waxy, aldehydic, soapy with a

citrus note.[6]

Applications
Not recommended for flavor or

fragrance use.[1]

Used in floral and citrus

fragrance compositions, such

as rose, acacia, and cologne.

[7] Also used in various food

flavors including citrus,

pineapple, and rose.[7] As a

precursor in the synthesis of

flavor and fragrance esters.[5]

FEMA GRAS Status Not listed.

GRAS (Generally Recognized

as Safe), FEMA Number 3097.

[4]

Experimental Protocols for Sensory Analysis
For a compound to be considered for use in flavor and fragrance, it must undergo rigorous

sensory evaluation. The following are generalized protocols that would be applied to a novel

substance.

Gas Chromatography-Olfactometry (GC-O)
GC-O is a critical technique for identifying which volatile compounds in a sample have an odor.

[8][9][10][11]

Objective: To determine the odor-active components of a sample.

Methodology:
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Sample Preparation: Dilute the 5-undecanol sample in a volatile solvent (e.g., ethanol or

diethyl ether).

Injection: Inject the sample into a gas chromatograph.

Separation: The GC separates the individual components of the sample based on their

volatility and polarity. The column effluent is split.

Detection: One portion of the effluent is directed to a standard detector (e.g., a mass

spectrometer or flame ionization detector) to identify and quantify the compounds. The other

portion is directed to a heated sniffing port.

Olfactory Evaluation: A trained sensory panelist sniffs the effluent from the sniffing port and

records the odor character and intensity for each compound as it elutes from the column.

Sensory Panel Evaluation for Odor and Flavor
Thresholds
Objective: To determine the detection and recognition thresholds of 5-undecanol in a specific

medium (e.g., water, air, or a simple food base).

Methodology:

Panelist Selection and Training: Select and train a panel of individuals for their ability to

consistently detect and describe specific odors and tastes.

Sample Preparation: Prepare a series of dilutions of 5-undecanol in the desired medium.

The concentration range should span from well below the expected threshold to clearly

perceptible levels.

Presentation: Present the samples to the panelists in a randomized and blinded fashion,

often using a triangle test (two blanks and one sample) or a 3-Alternative Forced Choice (3-

AFC) method.

Data Analysis: Analyze the panelists' responses to determine the concentration at which the

substance can be reliably detected (detection threshold) and recognized by its characteristic

aroma or taste (recognition threshold).
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Logical Workflow for Flavor/Fragrance Ingredient
Evaluation
The following diagram illustrates the typical workflow for evaluating a new chemical entity for its

potential use as a flavor or fragrance ingredient. 5-Undecanol has not progressed past the

initial screening phase for organoleptic properties.
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Typical workflow for evaluating a new flavor or fragrance ingredient.
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Conclusion
Based on available data, 5-undecanol has no established applications in the flavor and

fragrance industry. The lack of any documented positive sensory characteristics, combined with

explicit recommendations against its use, precludes the development of detailed application

notes and protocols. Research and development in this sector are focused on its isomer, 1-

undecanol, and other aliphatic alcohols with desirable organoleptic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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